Cas no 2168868-56-0 (4-isothiocyanatopentanoic acid)
4-isothiocyanatopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-isothiocyanatopentanoic acid
- EN300-1458909
- 2168868-56-0
-
- Inchi: 1S/C6H9NO2S/c1-5(7-4-10)2-3-6(8)9/h5H,2-3H2,1H3,(H,8,9)
- InChI Key: RMMBOUHTNFXBQS-UHFFFAOYSA-N
- SMILES: S=C=NC(C)CCC(=O)O
Computed Properties
- Exact Mass: 159.03539970g/mol
- Monoisotopic Mass: 159.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 81.8Ų
4-isothiocyanatopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458909-1.0g |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1458909-50mg |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1458909-100mg |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 100mg |
$640.0 | 2023-09-29 | ||
| Enamine | EN300-1458909-250mg |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 250mg |
$670.0 | 2023-09-29 | ||
| Enamine | EN300-1458909-500mg |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 500mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1458909-1000mg |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 1000mg |
$728.0 | 2023-09-29 | ||
| Enamine | EN300-1458909-2500mg |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 2500mg |
$1428.0 | 2023-09-29 | ||
| Enamine | EN300-1458909-5000mg |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 5000mg |
$2110.0 | 2023-09-29 | ||
| Enamine | EN300-1458909-10000mg |
4-isothiocyanatopentanoic acid |
2168868-56-0 | 10000mg |
$3131.0 | 2023-09-29 |
4-isothiocyanatopentanoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-isothiocyanatopentanoic acid
4-Isothiocyanatopentanoic Acid: A Comprehensive Overview
The compound 4-isothiocyanatopentanoic acid (CAS No. 2168868-56-0) is a chemical entity that has garnered significant attention in the fields of organic chemistry and biochemistry due to its unique structural properties and potential applications. This compound, also referred to as pentanoic acid with an isothiocyanate group at the fourth position, belongs to the class of isothiocyanates, which are known for their role in various biological processes and industrial applications.
Recent studies have highlighted the importance of 4-isothiocyanatopentanoic acid in the context of plant defense mechanisms. Isothiocyanates, in general, are produced by plants as secondary metabolites to combat pathogens and herbivores. The presence of the isothiocyanate group in 4-isothiocyanatopentanoic acid suggests that it may play a similar role in plant defense systems. Researchers have explored its potential as a natural pesticide or fungicide, offering an eco-friendly alternative to synthetic chemicals.
In addition to its role in plant biology, 4-isothiocyanatopentanoic acid has been studied for its pharmacological properties. Recent findings indicate that this compound exhibits anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. The isothiocyanate group is known to interact with various cellular pathways, including those involved in inflammation and oxidative stress, further underscoring its therapeutic potential.
The synthesis of 4-isothiocyanatopentanoic acid involves a multi-step process that typically begins with the isolation of precursor compounds from natural sources or through chemical synthesis. Advanced techniques such as enzymatic catalysis and green chemistry methods have been employed to optimize the production process, ensuring higher yields and reduced environmental impact.
From a structural standpoint, 4-isothiocyanatopentanoic acid features a pentanoic acid backbone with an isothiocyanate group attached at the fourth carbon atom. This structure not only influences its chemical reactivity but also determines its solubility and stability under different conditions. Researchers have conducted extensive studies on its physical and chemical properties, providing valuable insights into its behavior in various environments.
Moreover, the compound has been investigated for its role in food science and nutrition. Isothiocyanates are commonly found in cruciferous vegetables such as broccoli and cabbage, where they contribute to the characteristic flavor profiles and health benefits associated with these foods. The identification of 4-isothiocyanatopentanoic acid in certain food matrices has opened new avenues for understanding dietary intake and bioavailability of isothiocyanates.
In terms of industrial applications, 4-isothiocyanatopentanoic acid has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis or as a building block for advanced materials. Ongoing research is focused on leveraging these properties to develop innovative solutions across multiple industries.
Lastly, the environmental impact of 4-isothiocyanatopentanoic acid has been a topic of interest among scientists. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. These investigations are crucial for ensuring responsible use and disposal of the compound in both research and industrial settings.
2168868-56-0 (4-isothiocyanatopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)